![molecular formula C10H8ClNO3 B6258405 ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate CAS No. 870243-07-5](/img/no-structure.png)
ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate
Overview
Description
Ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate, also known as 4-chloro-2-furyl-2-carboxylate, is a versatile organic compound with a wide range of applications in research and industry. It is a colorless crystalline solid with a melting point of 101-103°C and a boiling point of 169-171°C. It is a highly polar compound with a strong hydrogen bond donor capability, which makes it a useful reagent for organic synthesis.
Mechanism of Action
The mechanism of action of ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate is not fully understood. However, it is known that the compound can act as a hydrogen bond donor, which can facilitate the formation of new bonds between molecules. This can lead to the formation of new products or the modification of existing molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate are not well understood. However, it is known that the compound can act as a hydrogen bond donor, which can affect the activity of enzymes and other proteins. It is also known that the compound can act as an antioxidant, which can protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate in laboratory experiments include its high solubility in organic solvents, its low toxicity, and its ability to act as a hydrogen bond donor. The main limitation of using this compound in laboratory experiments is its relatively high cost.
Future Directions
Future research on ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate should focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, research should focus on developing new synthesis methods for the compound and exploring its potential applications in other areas such as drug design and biotechnology. Furthermore, research should focus on exploring the potential of the compound as an antioxidant and its potential to protect cells from damage caused by free radicals. Finally, research should focus on exploring the potential of the compound as a catalyst in the production of polymers and other materials.
Synthesis Methods
Ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate is synthesized by a two-step process. The first step involves the reaction of ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylateuryl-2-carboxylic acid with ethyl bromide to form ethyl ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylateuryl-2-carboxylate. The second step involves the reaction of ethyl ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylateuryl-2-carboxylate with sodium hydroxide to form ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate.
Scientific Research Applications
Ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate has a wide range of applications in research and industry. It is used as a reagent in organic synthesis for the synthesis of heterocyclic compounds. It is also used as a catalyst in the production of polymers, as a ligand in asymmetric catalysis, and as a reagent for the synthesis of drugs and pharmaceuticals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate involves the reaction of 4-chloro-2-furoic acid with 2-aminopyridine followed by esterification with ethanol.", "Starting Materials": [ "4-chloro-2-furoic acid", "2-aminopyridine", "ethanol" ], "Reaction": [ "Step 1: 4-chloro-2-furoic acid is reacted with 2-aminopyridine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate.", "Step 2: The resulting product is then esterified with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid to yield the final product, ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate." ] } | |
CAS RN |
870243-07-5 |
Product Name |
ethyl 4-chlorofuro[2,3-c]pyridine-2-carboxylate |
Molecular Formula |
C10H8ClNO3 |
Molecular Weight |
225.6 |
Purity |
95 |
Origin of Product |
United States |
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